Cas no 6110-03-8 (2-Butanone, 4-[(4-chlorophenyl)thio]-)

• Product Name: 2-Butanone, 4-[(4-chlorophenyl)thio]-
• CAS No: 6110-03-8
• MF: C₁₀H₁₁ClOS
• MW: 214.711740732193
• CID: 4460435
• PubChem ID: 11229645
• Update Time: 2025-07-15

2-Butanone, 4-[(4-chlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-[(4-chlorophenyl)thio]-
• DTXSID00459438
• SCHEMBL7471764
• 6110-03-8
• 4-[(4-chlorophenyl)sulfanyl]butan-2-one
• EN300-394628
• AKOS009029946

• Inchi： 1S/C10H11ClOS/c1-8(12)6-7-13-10-4-2-9(11)3-5-10/h2-5H,6-7H2,1H3
• InChI Key： UUZMZIDASFKLTG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SCCC(C)=O

Computed Properties

• Exact Mass: 214.0219138g/mol
• Monoisotopic Mass: 214.0219138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-Butanone, 4-[(4-chlorophenyl)thio]-

2-Butanone, 4-[(4-chlorophenyl)thio]- (CAS No. 6110-03-8): An Overview of Its Properties, Applications, and Recent Research Advances

2-Butanone, 4-[(4-chlorophenyl)thio]- (CAS No. 6110-03-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as 4-(4-Chlorophenylthio)-2-butanone, is characterized by its unique structural features and diverse applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.

The molecular formula of 2-Butanone, 4-[(4-chlorophenyl)thio]- is C₁₀H₁₀ClOS, and its molecular weight is approximately 213.7 g/mol. The compound features a butanone backbone with a thioether group attached to the fourth carbon atom, which is further substituted with a 4-chlorophenyl group. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule.

In terms of physical properties, 2-Butanone, 4-[(4-chlorophenyl)thio]- is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits moderate stability under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods.

The synthesis of 2-Butanone, 4-[(4-chlorophenyl)thio]- can be achieved through various routes. One common method involves the reaction of 2-butanone with 4-chlorothiophenol in the presence of a suitable base such as potassium carbonate or sodium hydride. This reaction proceeds via nucleophilic substitution at the thiol group, leading to the formation of the desired product. Another approach involves the use of transition metal-catalyzed coupling reactions, which offer improved yields and selectivity.

2-Butanone, 4-[(4-chlorophenyl)thio]- has been extensively studied for its potential biological activities. Recent research has highlighted its antimicrobial properties against a range of bacterial and fungal strains. Studies have shown that the compound exhibits significant inhibitory effects on the growth of Gram-positive and Gram-negative bacteria, as well as certain fungi. The mechanism of action is believed to involve disruption of cell membrane integrity and inhibition of essential metabolic pathways.

In addition to its antimicrobial activity, 2-Butanone, 4-[(4-chlorophenyl)thio]- has also been investigated for its potential anti-inflammatory properties. In vitro studies have demonstrated that the compound can effectively reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-Butanone, 4-[(4-chlorophenyl)thio]- may have therapeutic applications in treating inflammatory diseases.

The pharmaceutical industry has shown interest in exploring the potential therapeutic uses of 2-Butanone, 4-[(4-chlorophenyl)thio]-. Preclinical studies have evaluated its efficacy in various disease models. For instance, animal studies have demonstrated that the compound can alleviate symptoms in models of arthritis and other inflammatory conditions. These promising results have paved the way for further clinical investigations.

In terms of safety and toxicity, extensive studies have been conducted to assess the potential risks associated with exposure to 2-Butanone, 4-[(4-chlorophenyl)thio]-. Toxicological evaluations have indicated that the compound exhibits low acute toxicity when administered orally or dermally. However, prolonged exposure at high concentrations may cause irritation to the eyes and respiratory tract. Therefore, appropriate safety measures should be taken when handling this compound in laboratory settings.

The environmental impact of 2-Butanone, 4-[(4-chlorophenyl)thio]- is another important consideration. Research has shown that the compound degrades rapidly in aquatic environments through biodegradation processes. However, it is important to monitor its release into natural water bodies to prevent potential ecological disturbances.

In conclusion, 2-Butanone, 4-[(4-chlorophenyl)thio]- (CAS No. 6110-03-8) is a multifaceted organic compound with a wide range of applications in chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties such as antimicrobial and anti-inflammatory activities. Ongoing research continues to uncover new potential uses for this compound, making it an exciting area of study for scientists and researchers worldwide.